Tetradecanoate
Cat. No. B1227901
M. Wt: 227.36 g/mol
InChI Key: TUNFSRHWOTWDNC-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US09314021B2
Procedure details
Isostearyl Benzoate, Lactate, Neopentanoate, Octanoate, Palmitate or Myristate
Identifiers
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REACTION_CXSMILES
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C([O:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH:25]([CH3:27])[CH3:26])(=O)C1C=CC=CC=1.[C:28]([O-:33])(=O)[CH:29]([CH3:31])[OH:30].C([O-])(=O)C(C)(C)C.C([O-])(=O)CCCCCCC.C([O-])(=O)CCCCCCCCCCCCCCC.C([O-])(=O)CCCCCCCCCCCCC>>[CH2:31]([O:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH:25]([CH3:27])[CH3:26])[CH:29]([CH2:28][OH:33])[OH:30]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)OCCCCCCCCCCCCCCCC(C)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C(O)C)(=O)[O-]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C(C)(C)C)(=O)[O-]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCCCC)(=O)[O-]
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCCCCCCCCCCCC)(=O)[O-]
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Step Six
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCCCCCCCCCC)(=O)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(C(O)CO)OCCCCCCCCCCCCCCCC(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
